molecular formula C8H9NO4 B3355382 1H-Pyrrole-2,5-diacetic acid CAS No. 6250-85-7

1H-Pyrrole-2,5-diacetic acid

Cat. No.: B3355382
CAS No.: 6250-85-7
M. Wt: 183.16 g/mol
InChI Key: JSMHPSSGRUZKOR-UHFFFAOYSA-N
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Description

1H-Pyrrole-2,5-diacetic acid is a chemical compound with the molecular formula C8H9NO4 . It is also known by its English synonym this compound .


Synthesis Analysis

While specific synthesis methods for this compound were not found, there are related studies on the synthesis of similar compounds. For instance, a study reported the synthesis of new 3,4-dimethyl-1H-pyrrole-2,5-dione derivatives in the reaction of N3-substituted amidrazones with 2,3-dimethylmaleic anhydride .


Molecular Structure Analysis

The molecular structure of this compound involves a pyrrole ring with two acetic acid groups attached to it . More detailed structural analysis would require specific experimental data such as X-ray diffraction or NMR spectroscopy .


Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found, a study reported the reaction of diethyl pyrrole-2,5-diacetate with a large excess of N,N-dimethylethylenediamine to produce N,N’-bis (2-dimethylaminoethyl)-1H-pyrrole-2,5-diacetamide .


Physical and Chemical Properties Analysis

This compound has a molecular weight of 183.16136 . More detailed physical and chemical properties would require specific experimental data .

Future Directions

While specific future directions for 1H-Pyrrole-2,5-diacetic acid were not found, research on related compounds suggests potential applications in the synthesis of new derivatives and in anion binding .

Properties

IUPAC Name

2-[5-(carboxymethyl)-1H-pyrrol-2-yl]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO4/c10-7(11)3-5-1-2-6(9-5)4-8(12)13/h1-2,9H,3-4H2,(H,10,11)(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSMHPSSGRUZKOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC(=C1)CC(=O)O)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60565009
Record name 2,2'-(1H-Pyrrole-2,5-diyl)diacetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60565009
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

6250-85-7
Record name 2,2'-(1H-Pyrrole-2,5-diyl)diacetic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60565009
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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